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Compound of Interest

Compound Name: Sodium 2-naphtholate

Cat. No.: B1613159 Get Quote

This guide provides essential physicochemical data for sodium 2-naphtholate, a compound

frequently utilized in organic synthesis. The information is intended for researchers, scientists,

and professionals in drug development and related fields.

Physicochemical Data Summary
The fundamental molecular properties of sodium 2-naphtholate are summarized in the table

below for quick reference.

Parameter Value Citations

Molecular Formula C₁₀H₇NaO [1][2][3]

Molecular Weight 166.15 g/mol [1]

Alternate Molecular Formula C₁₀H₈NaO [4]

Alternate Molecular Weight 167.16 g/mol [4]

IUPAC Name sodium;naphthalen-2-olate [2][4]

CAS Number 875-83-2 [1][2][4]

Appearance
Grayish-white to white or off-

white powder
[5][6]
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Note: Minor variations in molecular weight can be attributed to different calculation methods by

various databases.

Experimental Protocols and Methodologies
The determination of the molecular formula and weight of a well-characterized compound like

sodium 2-naphtholate is typically not presented in the form of novel experimental protocols

within a technical guide. These values are established through standard analytical techniques

such as:

Mass Spectrometry: This technique is used to measure the mass-to-charge ratio of ions,

allowing for the precise determination of the molecular weight of a compound.

Elemental Analysis: This method determines the percentage composition of elements

(carbon, hydrogen, sodium, oxygen) in the compound, which is then used to empirically

derive the chemical formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural

elucidation, NMR data can confirm the presence and ratio of different atoms, supporting the

proposed molecular formula.

Given that sodium 2-naphtholate is a standard chemical reagent, detailed experimental

protocols for the redetermination of its basic properties are not typically published as novel

research.

Logical Relationships and Workflows
The request for diagrams illustrating signaling pathways, experimental workflows, or logical

relationships is not applicable to the presentation of fundamental physicochemical data for a

single, simple organic compound. Such visualizations are relevant for describing complex

biological processes, multi-step experimental procedures, or intricate logical frameworks, none

of which are pertinent to the molecular formula and weight of sodium 2-naphtholate.

To illustrate the basic synthesis of sodium 2-naphtholate, a simple reaction diagram can be

represented.
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Products
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Caption: Synthesis of Sodium 2-naphtholate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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